3-Piperidinylmethyl 2,2,2-trichloroacetate hydrochloride
Overview
Description
Physical and Chemical Properties Analysis
The physical and chemical properties of 3-Piperidinylmethyl 2,2,2-trichloroacetate hydrochloride include its molecular weight, which is 297 g/mol. Other properties such as melting point, boiling point, and density were not specified in the sources retrieved . For a comprehensive analysis of its physical and chemical properties, additional resources or experimental data would be needed.Scientific Research Applications
Antisecretory Effects
- Histamine H2-Receptor Antagonists : Compounds related to 3-Piperidinylmethyl 2,2,2-trichloroacetate hydrochloride, such as N-(3-[3-(1-Piperidinylmethyl)phenoxy]propyl)acetoxyacetamide hydrochloride, have been found to be highly specific H2-receptor antagonists, showing effectiveness in inhibiting gastric acid secretion in rats and dogs (Bickel, Herling, Rising, & Wirth, 1986).
Catalytic Reactions
- Reaction Catalysis : Piperidine hydrochloride, a compound related to this compound, has been shown to catalyze the reaction of thionyl chloride with trichloroacetic acid (Konecny, 1969).
Molecular Structure Analysis
- Crystal and Molecular Structure : Studies on 4-Piperidinecarboxylic acid hydrochloride, a related compound, have characterized its crystal and molecular structure through methods like X-ray diffraction and FTIR spectrum, providing insights into its molecular conformation (Szafran, Komasa, & Bartoszak-Adamska, 2007).
Synthesis of Piperidines
- One-Pot Synthesis : Trichloroacetic Acid (TCA) has been used as an efficient catalyst for the one-pot synthesis of highly functionalized piperidines, demonstrating a simple, efficient method with good yields (Hazeri & Fereidooni, 2015).
Metabolic Studies
- Metabolism in Microsomes : Research on Roxatidine acetate hydrochloride, which contains a similar piperidinylmethyl structure, has identified the Cytochrome P450 enzymes involved in its metabolic pathway in human liver microsomes (Sasaki et al., 2001).
Hydrogen Bonded Complexes
- Hydrogen Bonding : Bis(1-piperidiniumacetate) hydrochloride has been analyzed for its hydrogen-bonded complexes in crystal structures, offering insights into molecular interactions and stability (Dega-Szafran, Petryna, Dutkiewicz, & Kosturkiewicz, 2003).
Pharmaceutical Applications
- Clinical Candidate Discovery : Compounds like 2-(4-(2-((1 H-Benzo[ d]imidazol-2-yl)thio)ethyl)piperazin-1-yl)- N-(6-methyl-2,4-bis(methylthio)pyridin-3-yl)acetamide hydrochloride, similar in structure, have been identified as aqueous-soluble potent inhibitors with potential pharmaceutical applications (Shibuya et al., 2018).
Antimicrobial Activity
- Synthesis and Screening : The antimicrobial activities of synthesized compounds related to this compound have been investigated, showing moderate activities against various microbial strains (Ovonramwen, Owolabi, & Oviawe, 2019).
Properties
IUPAC Name |
piperidin-3-ylmethyl 2,2,2-trichloroacetate;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12Cl3NO2.ClH/c9-8(10,11)7(13)14-5-6-2-1-3-12-4-6;/h6,12H,1-5H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XMCXEQJUPXMJFW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)COC(=O)C(Cl)(Cl)Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13Cl4NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.0 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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